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Isorauhimbine Isorauhimbine
Brand Name: Vulcanchem
CAS No.: 483-09-0
VCID: VC0044647
InChI: InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17-,18+,19+/m1/s1
SMILES: COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O
Molecular Formula: C21H26N2O3
Molecular Weight: 354.4 g/mol

Isorauhimbine

CAS No.: 483-09-0

Reference Standards

VCID: VC0044647

Molecular Formula: C21H26N2O3

Molecular Weight: 354.4 g/mol

Isorauhimbine - 483-09-0

CAS No. 483-09-0
Product Name Isorauhimbine
Molecular Formula C21H26N2O3
Molecular Weight 354.4 g/mol
IUPAC Name methyl (1R,15S,18S,19S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
Standard InChI InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17-,18+,19+/m1/s1
Standard InChIKey BLGXFZZNTVWLAY-RIEHRDFOSA-N
Isomeric SMILES COC(=O)[C@@H]1[C@H](CC[C@H]2[C@@H]1C[C@@H]3C4=C(CCN3C2)C5=CC=CC=C5N4)O
SMILES COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O
Canonical SMILES COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O
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PubChem Compound 6452110
Last Modified Nov 11 2021
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